BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis of N-Tosylhydroxy-L-
prolinol: A Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-Tosylhydroxy-L-prolinol
Cat. No.: B15549513
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a framework for the spectroscopic characterization of N-
Tosylhydroxy-L-prolinol, a chiral intermediate significant in pharmaceutical synthesis. While a
complete, unified dataset for N-Tosylhydroxy-L-prolinol is not readily available in published
literature, this document outlines the expected spectroscopic data based on the analysis of its
structural components and related molecules. It also details the standard experimental
protocols for acquiring such data.

Molecular Structure and Expected Spectroscopic
Features

N-Tosylhydroxy-L-prolinol, systematically named ((2S,4R)-4-hydroxy-1-tosylpyrrolidin-2-
yl)methanol, possesses several key functional groups that give rise to characteristic
spectroscopic signals: a tosyl group, a pyrrolidine ring, a primary alcohol, and a secondary
alcohol.

Structure:
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Spectroscopic Data Summary

The following tables present predicted and plausible spectroscopic data for N-Tosylhydroxy-L-

prolinol. This data is compiled from spectral information for structurally related compounds and

general principles of spectroscopy.

Table 1: Nuclear Magnetic Resonance (NMR) Data

H NMR (Proton NMR)

Expected Chemical

Coupling Constant

Proton Assignment _ Multiplicity
Shift (8, ppm) (J, Hz)
Tosyl-CHs ~24 Singlet
Aromatic-H (ortho to
~7.8 Doublet ~8
S0O2)
Aromatic-H (meta to
~7.4 Doublet ~8
SOz2)
H-2 (pyrrolidine) 3.8-4.0 Multiplet
H-4 (pyrrolidine) 43-45 Multiplet
H-5 (pyrrolidine) 3.2-36 Multiplet
CH20H (exocyclic) 35-38 Multiplet
Pyrrolidine Ring CH:z 1.8-2.2 Multiplet
OH (hydroxyls) Broad singlet
13C NMR (Carbon NMR)
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Carbon Assignment Expected Chemical Shift (8, ppm)
Tosyl-CHs ~21

Tosyl-C (ipso) ~ 145

Tosyl-C (aromatic) 127 - 130

Tosyl-C (para) ~ 135

C-2 (pyrrolidine) ~ 60 - 65

C-4 (pyrrolidine) ~70-75

C-5 (pyrrolidine) ~50-55

C-3 (pyrrolidine) ~35-40

CH20H (exocyclic) ~ 60 - 65

Expected Absorption

Functional Group Intensity
Frequency (cm~?)

O-H Stretch (alcohols) 3500 - 3200 Strong, Broad
C-H Stretch (aromatic) 3100 - 3000 Medium

C-H Stretch (aliphatic) 3000 - 2850 Medium

S=0 Stretch (sulfonyl) 1350 - 1300 and 1170 - 1150 Strong

C-N Stretch 1200 - 1020 Medium

C-O Stretch (alcohols) 1260 - 1000 Strong

Table 3: Mass Spectrometry (MS) Data
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lon Expected m/z Ratio Notes
+ . alculated for C12H18NQOa
M+H]* 286.1057 Calculated for C12H1sNO4S+
Calculated for
[M+Na]*+ 308.0876
C12H17NNaO4S+
-H20+ : oss of water
[M-H20+H]* 268.1 L f
[M-CH20H+H]* 255.1 Loss of hydroxymethyl group
[C7H7SO2]* 155.0 Tosyl fragment
[C7HA]* 91.0 Tropylium ion from tosyl group

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-10 mg of N-Tosylhydroxy-L-prolinol in approximately 0.6
mL of a deuterated solvent (e.g., CDCls, DMSO-ds, or MeOD).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped
with a standard probe.

'H NMR Acquisition:
o Acquire a one-dimensional proton spectrum.

o Typical parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2
seconds.

o Process the data with Fourier transformation, phase correction, and baseline correction.
o Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

13C NMR Acquisition:
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o Acquire a one-dimensional carbon spectrum with proton decoupling.
o Typical parameters: 1024 or more scans, spectral width of 200-250 ppm.

o Process the data similarly to the *H NMR spectrum.

Infrared (IR) Spectroscopy

e Sample Preparation:

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on
the ATR crystal.

o KBr Pellet: Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Grind the mixture to
a fine powder and press it into a transparent pellet using a hydraulic press.

 Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

o Data Acquisition:

o

Record a background spectrum of the empty sample compartment or the pure KBr pellet.

[¢]

Record the sample spectrum over a range of 4000-400 cm™1.

o

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

[e]

The final spectrum is presented as transmittance or absorbance versus wavenumber
(cm™1).

Mass Spectrometry (MS)

e Sample Preparation: Dissolve a small amount of the sample (e.g., 1 mg/mL) in a suitable
solvent (e.g., methanol, acetonitrile, or a mixture with water).

 Instrumentation: Employ a high-resolution mass spectrometer (HRMS), such as a time-of-
flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source.

« lonization: Electrospray ionization (ESI) is a common and suitable technique for this
molecule. Operate in positive ion mode to detect protonated molecules ([M+H]*) and other
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adducts.

o Data Acquisition:

o Introduce the sample solution into the ion source via direct infusion or through a liquid
chromatography (LC) system.

o Acquire mass spectra over a relevant m/z range (e.g., 50-500).

o For structural elucidation, perform tandem mass spectrometry (MS/MS) on the precursor
ion of interest to obtain fragmentation patterns.

Visualized Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
synthesized chemical compound like N-Tosylhydroxy-L-prolinol.
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General workflow for spectroscopic analysis.

¢ To cite this document: BenchChem. [Spectroscopic Analysis of N-Tosylhydroxy-L-prolinol: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15549513/docs#spectroscopic-analysis-of-n-
tosylhydroxy-I-prolinol-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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